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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium octyl

sulfate

Cat. No.: B1253307 Get Quote

Safe Disposal of 1-Butyl-3-methylimidazolium
Octyl Sulfate
For immediate release: Proper handling and disposal of 1-Butyl-3-methylimidazolium octyl
sulfate ([BMIM][OS]), a halogen-free ionic liquid, are critical for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals. The primary disposal route for this substance is as a

regulated chemical waste, managed according to federal, state, and local regulations.[1]

I. Immediate Safety and Handling
1-Butyl-3-methylimidazolium octyl sulfate is classified as an irritant, causing skin and

serious eye irritation.[2][3] It may also cause respiratory irritation.[3] Adherence to strict safety

protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Always wear approved safety glasses or eyeshields.[1][2]

Skin Protection: Wear protective gloves and clothing. Consult the glove manufacturer for the

appropriate type.[1]
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Respiratory Protection: Use a suitable respirator, such as a type ABEK (EN14387) filter

cartridge, especially if handling in a poorly ventilated area.[2][4]

Ventilation: Handle the material in an efficient fume hood whenever possible.[1]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact

lenses if present. Seek immediate medical attention.[1][5]

Skin Contact: Wash off with soap and plenty of water. If irritation persists, seek medical

advice.[1]

Inhalation: Move the person to fresh air. If breathing difficulties occur, seek immediate

medical assistance.[1]

Ingestion: May be harmful if swallowed.[1] Rinse mouth and call a POISON CENTER or

doctor immediately.[5]

II. Chemical and Hazard Profile
A summary of the key data for 1-Butyl-3-methylimidazolium octyl sulfate is provided below

for quick reference.
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Property Data

CAS Number 445473-58-5

Molecular Formula C₁₆H₃₂N₂O₄S

Molecular Weight 348.5 g/mol [3][4]

Appearance Colorless or yellow liquid[4]

GHS Hazard Statements
H315: Causes skin irritationH319: Causes

serious eye irritation[2][3][4]

GHS Pictograms GHS07 (Exclamation Mark)[2][4]

Storage Class 10 - Combustible liquids[2]

Disposal
Dispose of according to federal, state, and local

regulations.[1]

III. Detailed Disposal Protocol
The disposal of [BMIM][OS] must be handled as hazardous chemical waste. Do not pour it

down the sink or discard it as general waste.[6]

Step 1: Waste Identification and Segregation

Identify the waste as 1-Butyl-3-methylimidazolium octyl sulfate.

Do not mix this ionic liquid with other waste streams, especially incompatible chemicals like

strong oxidizing agents.[5][6] Keep it in its original or a designated, compatible container.

Step 2: Container and Labeling

Ensure the waste container is in good condition (no cracks, rust, or bulges) and has a secure

lid.[6]

The container must be clearly labeled. Attach a "Hazardous Waste" tag that includes:

The full chemical name: "1-Butyl-3-methylimidazolium octyl sulfate" (do not use

formulas or abbreviations).
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CAS Number: 445473-58-5.

An accurate estimation of the quantity and concentration.

The associated hazards (e.g., "Irritant").

Step 3: On-site Storage

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Use secondary containment trays to prevent spills.[6]

Keep the container closed except when adding waste.[6]

Step 4: Spill and Leak Management

Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or sodium

carbonate.[1] Sweep up the material and place it in a labeled hazardous waste container for

disposal.

Large Spills: Evacuate the area. Ensure adequate ventilation. Contain the spill and prevent it

from entering drains. Collect the material for disposal by a professional hazardous waste

service.

Step 5: Final Disposal

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Waste material must be disposed of in accordance with all applicable national and local

regulations, such as those outlined by the EPA's Resource Conservation and Recovery Act

(RCRA) in the United States.[7]

IV. Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 1-Butyl-3-
methylimidazolium octyl sulfate.
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Containment & Storage
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- CAS Number
- Hazard Info
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- Keep Closed
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Follow Spill Protocol:
- Absorb with inert material

- Collect for disposal

Yes

Arrange for Pickup:
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Licensed Contractor
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Caption: Workflow for the safe disposal of [BMIM][OS].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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